Cas no 6158-54-9 (Methyl 4-benzoylbenzoate)

• Product Name: Methyl 4-benzoylbenzoate
• CAS No: 6158-54-9
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD00197207
• CID: 516721
• PubChem ID: 349620
• Update Time: 2025-04-19

Methyl 4-benzoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-benzoyl-, methyl ester
• methyl 4-benzoylbenzoate
• Benzoic acid, p-benzoyl-, methyl ester
• Methyl 4-benzophenonecarboxylate
• Methyl p-benzoyl benzoate
• Benzoic acid, 4-benzoyl-, methyl ester
• UPXFXAMIFNGJLD-UHFFFAOYSA-N
• methyl p-benzoylbenzoate
• Methyl 4-benzoylbenzoate #
• 4-Benzoylbenzoic acid methyl
• Methyl 4-(phenylcarbonyl)benzoate
• 4-benzoylbenzoic acid methyl ester
• 4-benzoyl-benzoic acid methyl ester
• NSC409445
• DTXSID20325247
• NSC-409445
• SCHEMBL695012
• 6158-54-9
• Methyl4-benzoylbenzoate
• 4-BENZOYL METHYL BENZOATE
• AS-63501
• NS00125753
• CS-0197325
• A12692
• AKOS016053143
• MFCD00197207
• Methyl 4-benzoylbenzoate

• MDL： MFCD00197207
• Inchi： 1S/C15H12O3/c1-18-15(17)13-9-7-12(8-10-13)14(16)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： UPXFXAMIFNGJLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.169
• Boiling Point: 380°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.574
• PSA: 43.37
• LogP: 2.70420